Cas no 1804870-72-1 (4-Amino-2-hydroxynicotinonitrile)

• Product Name: 4-Amino-2-hydroxynicotinonitrile
• CAS No: 1804870-72-1
• MF: C₆H₅N₃O
• MW: 135.123400449753
• CID: 4899298
• Update Time: 2025-10-31

4-Amino-2-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-amino-3-cyano-2-pyridone
• 4-Amino-2-hydroxynicotinonitrile
• 4-amino-2-oxo-1H-pyridine-3-carbonitrile

• Inchi： 1S/C6H5N3O/c7-3-4-5(8)1-2-9-6(4)10/h1-2H,(H3,8,9,10)
• InChI Key： LWJULUNFWOAVBS-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C=CN1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 279
• XLogP3: -0.3
• Topological Polar Surface Area: 78.9

Additional information on 4-Amino-2-hydroxynicotinonitrile

Introduction to 4-Amino-2-hydroxynicotinonitrile (CAS No. 1804870-72-1)

4-Amino-2-hydroxynicotinonitrile, identified by its Chemical Abstracts Service (CAS) number 1804870-72-1, is a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic organic molecule, featuring both amino and hydroxyl functional groups, has garnered attention due to its versatile structural framework and potential applications in drug discovery and synthetic chemistry.

The molecular structure of 4-Amino-2-hydroxynicotinonitrile consists of a pyridine core, which is a common scaffold in many biologically active compounds. The presence of an amino group at the 4-position and a hydroxyl group at the 2-position introduces reactivity that makes it a valuable intermediate in the synthesis of more complex molecules. This compound’s ability to participate in various chemical transformations, such as nucleophilic substitution and condensation reactions, underscores its utility in medicinal chemistry.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives. The combination of the amino and hydroxyl groups in 4-Amino-2-hydroxynicotinonitrile suggests potential interactions with biological targets, making it a promising candidate for further investigation. Researchers have been particularly keen on understanding how modifications at these positions can influence binding affinity and metabolic stability.

One of the most compelling aspects of 4-Amino-2-hydroxynicotinonitrile is its role as a building block in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The pyridine ring’s ability to mimic adenine or guanine bases has also opened avenues for developing antiviral drugs. The nitrile group, while less explored compared to other functional groups, may contribute to the compound’s bioactivity by influencing solubility and electronic properties.

The synthesis of 4-Amino-2-hydroxynicotinonitrile has been optimized through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. Common synthetic strategies include nucleophilic aromatic substitution on halogenated pyridines or condensation reactions involving cyanopyridines with appropriate reagents. Advances in catalytic methods have further streamlined these processes, enabling more efficient production.

Recent research has highlighted the importance of 4-Amino-2-hydroxynicotinonitrile in developing next-generation antibiotics. The structural features of this compound allow it to interfere with bacterial metabolic pathways, particularly those involving nicotinamide adenine dinucleotide (NAD+) biosynthesis. Such interference can disrupt essential cellular processes, offering a novel mechanism for combating drug-resistant strains.

Moreover, the compound’s potential as an intermediate in photodynamic therapy (PDT) has not gone unnoticed. Pyridine derivatives have shown promise in generating reactive oxygen species (ROS) when exposed to light, which can selectively target cancer cells. The presence of both electron-donating (amino) and electron-withdrawing (hydroxyl) groups enhances its ability to participate in energy transfer processes during PDT.

In conclusion, 4-Amino-2-hydroxynicotinonitrile (CAS No. 1804870-72-1) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new drugs targeting various diseases. As synthetic methodologies continue to evolve, the accessibility and versatility of this compound will likely drive further innovation in medicinal chemistry.